Cas no 2580207-82-3 (1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride)

• Product Name: 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride
• CAS No: 2580207-82-3
• MF: C₈H₁₈Cl₂F₂N₂
• MW: 251.144727230072
• MDL: MFCD33020395
• CID: 5671951
• PubChem ID: 165889112
• Update Time: 2025-11-07

1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride
• 2580207-82-3
• EN300-27145366
• 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride

• MDL： MFCD33020395
• Inchi： 1S/C8H16F2N2.2ClH/c1-6(11)8(9,10)7-3-2-4-12-5-7;;/h6-7,12H,2-5,11H2,1H3;2*1H
• InChI Key： ATDZONAHYFSTQX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C(C)N)(C1CNCCC1)F

Computed Properties

• Exact Mass: 250.0815103g/mol
• Monoisotopic Mass: 250.0815103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride

Introduction to 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride (CAS No. 2580207-82-3)

1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2580207-82-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and piperidine functional groups, which are known for their ability to enhance metabolic stability and binding affinity in drug candidates. The dihydrochloride salt form of this compound further improves its solubility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

The structural motif of 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride incorporates a fluorinated aliphatic chain connected to a piperidine ring, which is a common scaffold in many bioactive molecules. The fluorine atoms at the 1-position of the propane backbone are strategically positioned to modulate electronic properties and interactions with biological targets. Piperidine derivatives are particularly noteworthy due to their prevalence in approved drugs, where they often serve as pharmacophores responsible for receptor binding and therapeutic efficacy.

In recent years, there has been a growing interest in the development of fluorinated amine derivatives as pharmacological agents. The amine functionality in 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride provides a versatile handle for further chemical modifications, enabling the synthesis of libraries of analogs with tailored properties. Such modifications are crucial for optimizing potency, selectivity, and pharmacokinetic profiles in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine-based compounds have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The presence of fluorine atoms can enhance the metabolic stability of these molecules, reducing degradation by enzymes such as cytochrome P450 (CYP450) enzymes. This stability is critical for maintaining therapeutic levels over time and improving patient compliance.

Recent studies have highlighted the role of fluorinated amines in enhancing binding affinity to protein targets. For instance, fluorine atoms can participate in favorable interactions such as halogen bonding, which can strengthen the binding between a drug molecule and its receptor. This phenomenon has been leveraged in the design of small-molecule inhibitors and agonists with improved pharmacological profiles. The dihydrochloride salt form of 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride ensures that the compound remains soluble in aqueous media, facilitating its use in both in vitro and in vivo studies.

The synthesis of 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include nucleophilic substitution reactions to introduce the piperidine moiety, followed by fluorination at the terminal carbon atom. The final step involves conversion to the dihydrochloride salt to enhance solubility. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for preclinical testing.

In preclinical studies, 1,1-Difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride has demonstrated potential as an intermediate or lead compound for further drug development. Its structural features suggest applications in areas such as central nervous system (CNS) disorders, where modulation of neurotransmitter activity is key. Additionally, its fluorinated backbone may make it useful in developing antiviral or anticancer agents, where halogenated compounds often exhibit enhanced bioactivity.

The pharmacokinetic properties of this compound are also worth examining. Fluorinated amines generally exhibit longer half-lives due to their resistance to enzymatic degradation. This characteristic can be advantageous for drugs that require prolonged action or frequent dosing regimens. Furthermore, the piperidine ring contributes to favorable oral bioavailability and distribution throughout the body.

From a regulatory perspective, compounds like 1,1-Difluoro-1-(piperidin-3-y l)p rop an -2-am ine dihydroch lor ide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes toxicology studies to assess potential side effects and interaction with biological systems. Given its structural complexity and novel combination of functional groups, comprehensive characterization is essential to understand its behavior in biological environments.

The future prospects for 2580207-82 are promising, with ongoing research exploring its potential applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this space. As computational methods improve, virtual screening techniques can be employed to identify new derivatives with enhanced properties based on existing scaffolds like this one.

In conclusion, 2580207 -82 -3 represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications . Its combination o f fluori ne atoms , p iperidine r ing , an d ami ne functi onal groups positions it as a valuable starting point for developing novel drugs . With continued research an d optimization , this compoun d holds great promise f or improving human health an d treating various diseases . p >